Cas no 1261552-30-0 (2'-Bromo-2,3'-dichloropropiophenone)

• Product Name: 2'-Bromo-2,3'-dichloropropiophenone
• CAS No: 1261552-30-0
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4938613
• Update Time: 2025-11-01

2'-Bromo-2,3'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-2,3'-dichloropropiophenone

• Inchi： 1S/C9H7BrCl2O/c1-5(11)9(13)6-3-2-4-7(12)8(6)10/h2-5H,1H3
• InChI Key： NLAUEAMJSANSMJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(C)Cl)=O)Cl

Computed Properties

• Exact Mass: 279.90573 g/mol
• Monoisotopic Mass: 279.90573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.96
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2'-Bromo-2,3'-dichloropropiophenone

2'-Bromo-2,3'-dichloropropiophenone (CAS No: 1261552-30-0)

2'-Bromo-2,3'-dichloropropiophenone, with the CAS number 1261552-30-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of propiophenones, which are derivatives of acetophenone with a propionyl group attached to the benzene ring. The presence of bromine and chlorine substituents at specific positions on the aromatic ring imparts unique chemical and biological properties to this compound.

The structure of 2'-bromo-2,3'-dichloropropiophenone consists of a benzene ring substituted with a propionyl group at position 1', bromine at position 2', and chlorine atoms at positions 2 and 3'. This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting various therapeutic areas.

In terms of physical properties, 2'-bromo-2,3'-dichloropropiophenone exhibits a melting point of approximately 98°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions, including nucleophilic substitutions and condensation reactions.

The synthesis of chlorinated propiophenones has been extensively studied due to their role as intermediates in the preparation of pharmaceutical agents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

Brominated aromatic compounds, including propiophenones, have been explored for their potential as antibacterial and antifungal agents. Studies conducted by researchers at the University of California have demonstrated that certain derivatives exhibit potent activity against pathogenic microorganisms, suggesting their potential use in developing new antimicrobial therapies.

In addition to its biological applications, propiophenones are also valuable in materials science. For instance, they can serve as building blocks for the synthesis of advanced polymers and optical materials due to their rigid aromatic structure and functional substituents.

The environmental impact of compounds like chlorinated propiophenones has been a topic of concern in recent years. Research indicates that these compounds undergo slow degradation under natural conditions, potentially leading to bioaccumulation in aquatic ecosystems. Efforts are underway to develop sustainable methods for their disposal and recycling to mitigate environmental risks.

In conclusion, cas no 1261552-30-0, or propiophenone derivatives, represent a promising class of compounds with diverse applications across multiple scientific disciplines. Continued research into their synthesis, properties, and biological activities will undoubtedly unlock new opportunities for their utilization in medicine, materials science, and beyond.